1-(5-Fluorobenzofuran-2-yl)butan-1-amine

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
• InChI: InChI=1S/C12H14FNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3
• InChI Key: AFHYLNONRNYOIO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC2=C(O1)C=CC(=C2)F)N

Description

1-(5-Fluorobenzofuran-2-yl)butan-1-amine is a fluorinated benzofuran derivative with a butan-1-amine side chain. The benzofuran core consists of a fused benzene and furan ring system, with a fluorine atom at the 5-position. The compound’s molecular formula is C₁₃H₁₆FNO, and its molecular weight is 221.28 g/mol (estimated based on analogs like 1-(5-Methoxybenzofuran-2-yl)butan-1-amine, which has a molecular weight of 219.28 g/mol ).

Preparation Methods

The synthesis of 1-(5-Fluorobenzofuran-2-yl)butan-1-amine typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-fluorobenzofuran and butan-1-amine.

Reaction Conditions: The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Common reagents include acids, bases, and oxidizing agents.

Industrial Production: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(5-Fluorobenzofuran-2-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines. Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as hydroxyl or amino groups.

Scientific Research Applications

1-(5-Fluorobenzofuran-2-yl)butan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including anti-tumor and anti-inflammatory properties.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: In the industrial sector, it is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-Fluorobenzofuran-2-yl)butan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in cellular functions.

Pathways: It can modulate various signaling pathways, influencing processes such as cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

1-(5-Methoxybenzofuran-2-yl)butan-1-amine

• Molecular Formula: C₁₃H₁₇NO₂
• Molecular Weight : 219.28 g/mol
• Key Differences: The methoxy group (-OCH₃) at the 5-position is electron-donating, contrasting with fluorine’s electron-withdrawing nature.
• Applications : Marketed as a heterocyclic building block for research chemicals .

1-(5-Bromobenzofuran-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C₁₃H₁₅BrNO
• Molecular Weight : 268.15 g/mol
• The branched 2-methylpropan-1-amine chain introduces steric hindrance, which may reduce conformational flexibility compared to the linear butan-1-amine chain in the target compound.

[(5-Bromofuran-2-yl)methyl][1-(2-methylphenyl)ethyl]amine

• Molecular Formula: C₁₄H₁₆BrNO
• Molecular Weight : 294.19 g/mol

Amine Chain Modifications

• Butan-1-amine vs. 2-Methylpropan-1-amine : Linear chains (e.g., butan-1-amine) offer greater rotational freedom, while branched chains (e.g., 2-methylpropan-1-amine) impose steric constraints, affecting molecular docking or polymer backbone dynamics .
• Biological Implications: Branched amines in compounds like 1-(5-Methoxybenzofuran-3-yl)-2-aminopropane (C₁₁H₁₅NO₂) may alter receptor selectivity due to spatial orientation .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituent	Amine Chain	Key Properties
1-(5-Fluorobenzofuran-2-yl)butan-1-amine	221.28 (estimated)	F (5-position)	Linear (C₄H₉NH₂)	High electronegativity, moderate lipophilicity
1-(5-Methoxybenzofuran-2-yl)butan-1-amine	219.28	OCH₃ (5-position)	Linear (C₄H₉NH₂)	Increased solubility in polar solvents
1-(5-Bromobenzofuran-2-yl)-2-methylpropan-1-amine	268.15	Br (5-position)	Branched (C₃H₆CH₃NH₂)	Enhanced van der Waals interactions

Research Implications

• Medicinal Chemistry : The fluorine atom may enhance blood-brain barrier penetration compared to methoxy or bromo analogs .
• Materials Science : Linear amine chains in benzofuran derivatives could improve charge transport in organic semiconductors, as seen in thiophene-based polymers .

Biological Activity

1-(5-Fluorobenzofuran-2-yl)butan-1-amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide an in-depth analysis of its biological properties, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 1-(5-Fluorobenzofuran-2-yl)butan-1-amine is $C_{12}H_{14}F$ with a molecular weight of 195.24 g/mol. The structure features a butanamine chain linked to a fluorinated benzofuran moiety, which is significant for its biological interactions.

Research indicates that compounds similar to 1-(5-Fluorobenzofuran-2-yl)butan-1-amine may exhibit various mechanisms of action:

• Serotonergic Activity : Some aminobenzofurans have been shown to act as agonists at serotonin receptors, particularly the 5-HT(2C) subtype, which plays a role in mood regulation and appetite control .
• Anticancer Potential : The compound may inhibit pathways involved in oncogenesis, particularly through interactions with CBP/p300 complexes in the Wnt signaling pathway, which is crucial for cell proliferation and differentiation .

Antimicrobial Activity

Recent studies have demonstrated the antimicrobial potential of related benzofuran derivatives. For instance, certain compounds have shown efficacy against various bacterial strains, suggesting that 1-(5-Fluorobenzofuran-2-yl)butan-1-amine could possess similar properties. The activity was assessed using minimum inhibitory concentration (MIC) assays against pathogens such as Staphylococcus aureus and Klebsiella pneumoniae .

Compound	MIC (μg/ml)	Bacterial Strain
Compound A	<50	S. aureus
Compound B	<100	K. pneumoniae
1-(5-Fluorobenzofuran-2-yl)butan-1-amine	TBD	TBD

Anticancer Activity

The potential anticancer effects of this compound are linked to its ability to modulate key signaling pathways. In vitro studies have indicated that it may inhibit cell growth in colorectal cancer cell lines by disrupting the Wnt/β-catenin signaling pathway .

Case Studies

Case Study 1: Anticancer Efficacy

A study evaluated the effects of various benzofuran derivatives on colorectal cancer cells. The results indicated that 1-(5-Fluorobenzofuran-2-yl)butan-1-amine significantly reduced cell viability at concentrations ranging from 10 to 50 μM over a period of 48 hours. This suggests a dose-dependent response indicative of its potential as an anticancer agent.

Case Study 2: Antimicrobial Testing

In another investigation, researchers tested the antibacterial effects of several benzofuran derivatives against S. aureus and E. coli. The compound displayed notable activity with an MIC value lower than that of commonly used antibiotics, highlighting its potential as a therapeutic agent against resistant bacterial strains.